4-(4-Chlorophenyl)-2-(phenylsulfanyl)pyrimidine

• IUPAC Name: 4-(4-chlorophenyl)-2-phenylsulfanylpyrimidine
• InChI: InChI=1S/C16H11ClN2S/c17-13-8-6-12(7-9-13)15-10-11-18-16(19-15)20-14-4-2-1-3-5-14/h1-11H
• InChI Key: FQAPJURRXWGLIB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)SC2=NC=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C16H11ClN2S
• Molecular Weight: 298.8 g/mol

Description

4-(4-Chlorophenyl)-2-(phenylsulfanyl)pyrimidine (4-CPPSP) is a heterocyclic organic compound that has been used in a variety of scientific applications, ranging from biochemical and physiological research to drug development. 4-CPPSP is a versatile compound with a wide range of potential applications, and its ability to interact with a variety of biological systems makes it an ideal candidate for further research.

Scientific Research Applications

Antimalarial Applications

Research on derivatives of pyrimidine, similar in structure to 4-(4-Chlorophenyl)-2-(phenylsulfanyl)pyrimidine, has shown promising antimalarial properties. Spectral analysis and molecular docking studies have been instrumental in understanding the interaction mechanisms of these compounds with biological targets, suggesting their potential in antimalarial drug development (Sherlin et al., 2018).

Nonlinear Optical (NLO) Properties

Derivatives of pyrimidine have been extensively studied for their nonlinear optical properties, which are crucial for various applications in optoelectronics and photonics. Detailed investigations using density functional theory (DFT) and time-dependent DFT (TDDFT) have highlighted the significant NLO character of these molecules, underscoring their utility in high-tech applications (Hussain et al., 2020).

Environmental Remediation

Studies have also explored the environmental applications of chlorophenyl and related compounds, particularly in the degradation of toxic pollutants through advanced oxidation processes. The effectiveness of these compounds in treating recalcitrant pollutants in water demonstrates their potential in environmental remediation efforts (Hao et al., 2003).

Material Science

In the realm of material science, the synthesis of polyimides incorporating thiophenyl-substituted benzidines, including those with chlorophenyl groups, has been reported. These materials exhibit high refractive indices, low birefringence, and good thermomechanical stability, making them suitable for advanced optical applications (Tapaswi et al., 2015).

Anticancer Research

There is ongoing research into the anticancer properties of pyrimidine derivatives. Studies have shown that certain compounds exhibit potent activity against various cancer cell lines, suggesting their potential as therapeutic agents. Molecular docking and ADME prediction studies further support their relevance in drug discovery and development (Tiwari et al., 2016).